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Compound of Interest

Compound Name: CDK2-IN-4

Cat. No.: B606570

Technical Support Center: CDK2-IN-4

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals using CDK2-IN-4. The

information is designed to help address unexpected results and optimize experimental
outcomes.

Quantitative Data Summary

The following tables summarize the key quantitative data for CDK2-IN-4, providing a quick
reference for its biochemical activity and physical properties.

Table 1: Biochemical Activity of CDK2-IN-4

Selectivity vs.
Target IC50 . Assay Type
CDK1l/cyclin B

CDK2/cyclin A 44 nM ~2000-fold Biochemical
CDK1/cyclin B 86 uM - Biochemical
A2058 cell line > 100 uM - Cell-based

Table 2: Physical and Chemical Properties of CDK2-IN-4
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Property Value

Molecular Formula C23H18N602S

Molecular Weight 442.49 g/mol

Solubility DMSO: = 19.83 mg/mL (44.81 mM)

Signaling Pathway and Experimental Workflow
Diagrams
CDK2 Signaling Pathway
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1. Cell Culture
(Seed cells and allow to adhere)

l

2. Treatment
(Add CDK2-IN-4 at various concentrations)

3. Incubation
(e.g., 24, 48, 72 hours)

DNA Content

Protein Analysis Proliferation
Western Blot Cell Viability Assay Cell Cycle Analysis
(p-Rb, total Rb, CDK2) (MTT, CellTiter-Glo) (Flow Cytometry)

I

5. Data Analysis
(Quantify results, determine IC50)
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Unexpected Results with CDK2-IN-4

Is there unexpected cytotoxicity?
i{es

Is there a lack of expected activity?
es

Are the results inconsistent?
& ‘es

&
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« To cite this document: BenchChem. [troubleshooting unexpected results with CDK2-IN-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606570#troubleshooting-unexpected-results-with-
cdk2-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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